Cas no 88229-25-8 (Benzamide, 2-nitro-N-2-propenyl-)
88229-25-8 structure
Product Name:Benzamide, 2-nitro-N-2-propenyl-
CAS No:88229-25-8
MF:C10H10N2O3
MW:206.198002338409
CID:640499
PubChem ID:3627601
Update Time:2025-04-19
Benzamide, 2-nitro-N-2-propenyl- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, 2-nitro-N-2-propenyl-
- 2-nitro-N-prop-2-enylbenzamide
- SCHEMBL7084989
- AKOS002944946
- DTXSID70394443
- Oprea1_838986
- 88229-25-8
-
- Inchi: 1S/C10H10N2O3/c1-2-7-11-10(13)8-5-3-4-6-9(8)12(14)15/h2-6H,1,7H2,(H,11,13)
- InChI Key: VXQOIWKQOUDDHZ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1[N+](=O)[O-])NCC=C
Computed Properties
- Exact Mass: 206.06914219g/mol
- Monoisotopic Mass: 206.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 74.9Ų
Benzamide, 2-nitro-N-2-propenyl- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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